2-(3,4-Difluorophenyl)morpholine

• IUPAC Name: 2-(3,4-difluorophenyl)morpholine
• InChI: InChI=1S/C10H11F2NO/c11-8-2-1-7(5-9(8)12)10-6-13-3-4-14-10/h1-2,5,10,13H,3-4,6H2
• InChI Key: VPRWAYIZWAKYTD-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CN1)C2=CC(=C(C=C2)F)F
• Molecular Formula: C10H11F2NO
• DSSTOX Substance ID: DTXSID80655911
• Molecular Weight: 199.20 g/mol
• CAS RN: 1097797-38-0

Description

“2-(3,4-Difluorophenyl)morpholine” is a chemical compound with the CAS Number: 1097797-38-0. It has a molecular weight of 199.2 and its IUPAC name is 2-(3,4-difluorophenyl)morpholine. It is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The molecular formula of “2-(3,4-Difluorophenyl)morpholine” is C10H11F2NO. The InChI code is 1S/C10H11F2NO/c11-8-2-1-7(5-9(8)12)10-6-13-3-4-14-10/h1-2,5,10,13H,3-4,6H2.

Physical And Chemical Properties Analysis

“2-(3,4-Difluorophenyl)morpholine” is a powder that is stored at room temperature. Its boiling point is predicted to be 272.4±40.0 °C and its density is predicted to be 1.199±0.06 g/cm3 at 20 °C and 760 Torr.

Scientific Research Applications

Synthesis and Characterization

• Synthesis of Key Precursors for DNA-PK Inhibitors : 2-morpholin-4-yl-4-oxo-4H-chromen-8-yl triflate, an intermediate in the synthesis of DNA-dependent protein kinase (DNA-PK) inhibitors, uses allyl protecting groups for its creation (Aristegui et al., 2006).

• Development of Co(III) Complexes : Research on Co(III) complexes with morpholine demonstrates their synthesis and characterization, providing insights into molecular structure and bonding properties (Amirnasr et al., 2001).

• Crystal Structure Analysis : Studies on compounds like flumorph, which include morpholine, offer detailed insights into their crystal structures, aiding in the understanding of their chemical properties (Chai & Liu, 2011).

Chemical Properties and Reactions

• Molecular Bonding and Interactions : Investigations into compounds like 4-(2,4-dinitrophenylsulfanyl)morpholine reveal how molecular structures are linked by hydrogen bonds, contributing to the understanding of chemical interactions (Brito et al., 2006).

• Synthesis of Novel Compounds : The synthesis of new compounds involving morpholine, such as 3-methyl-5-phenyl-(2-difluorophenyl)-2morpholinol Hydrochloride, highlights the development of new chemicals with potential applications (Cheng Chuan, 2011).

Applications in Medicinal Chemistry

• Morpholine in Drug Discovery : Morpholine's role as a scaffold in medicinal chemistry is significant due to its presence in bioactive molecules with various biological activities, influencing drug discovery and pharmacokinetics (Tzara et al., 2020).

• Morpholine Derivatives in Pharmacology : A review of morpholine containing bioactive molecules demonstrates its importance in medicinal chemistry, highlighting its diverse pharmacological activities and significance in drug design (Kourounakis et al., 2020).

Safety And Hazards

The safety information for “2-(3,4-Difluorophenyl)morpholine” includes several hazard statements: H302, H312, H315, H318, H332, H335. Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P310, P312, P330, P332+P313, P362, P363, P403+P233, P405, P501.